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Compound of Interest

1-(Aminomethyl)cyclopentanol
Compound Name:
hydrochloride

cat. No.: B1288592

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride, a compound that requires careful management due to its potential hazards.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
complying with regulatory standards.

Hazard Profile and Safety Precautions

1-(Aminomethyl)cyclopentanol hydrochloride is classified as a substance that can cause
skin and eye irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE)
must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses or a face shield approved under government standards
such as NIOSH (US) or EN 166 (EU) should be worn.[3]

o Skin Protection: Chemical-resistant gloves are mandatory. It is crucial to inspect gloves for
any damage before use and to employ proper glove removal techniques to prevent skin
contact.[1] Protective clothing should also be worn.[1]
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» Respiratory Protection: In situations where dust or vapors may be generated, a government-
approved respirator should be used.[1]

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize
inhalation exposure.[1][2] An emergency eyewash station and safety shower should be readily
accessible.

Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is nhecessary to prevent exposure and
environmental contamination.

Spill Cleanup Protocol:

e Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access to non-
essential personnel.

o Containment: Prevent further leakage or spillage if it is safe to do so.[1][2] Avoid allowing the
product to enter drains or waterways.[1][2]

o Cleanup: For solid spills, carefully sweep up or vacuum the material, avoiding dust formation.
[2][4] Place the collected material into a suitable, labeled container for disposal.[2] The spill
site should be thoroughly washed after material pickup is complete.[1]

o Decontamination: All contaminated clothing should be removed and washed before reuse.[1]

[2]

Disposal Procedures

The primary and recommended method for the disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride is through a licensed professional waste disposal service.[1]

Step-by-Step Disposal Guidance:

e Segregation and Storage: Do not mix 1-(Aminomethyl)cyclopentanol hydrochloride with
other waste materials. Keep the chemical in its original, tightly closed container until ready
for disposal.[2]
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» Professional Disposal: Engage a licensed professional waste disposal service for the final
disposal of the material.[1]

« Incineration: The recommended disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

o Regulatory Compliance: All federal, state, and local environmental regulations must be
observed throughout the disposal process.[1]

o Container Disposal: Dispose of the empty container as you would the unused product.[1]

Chemical and Physical Properties

For reference, the following table summarizes key physical and chemical properties of 1-
(Aminomethyl)cyclopentanol hydrochloride.

Property Value

Molecular Formula C7H1sNO - HCI

Molecular Weight 165.67 g/mol

Physical State Solid

Appearance Off-white

Odor Odorless

Melting Point 217 - 219°C/422.6 - 426.2 °F
Solubility in Water No information available

Data sourced from Fisher Scientific Safety Data Sheet.[4]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1-(Aminomethyl)cyclopentanol hydrochloride.
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Disposal Workflow for 1-(Aminomethyl)cyclopentanol hydrochloride

Start: Disposal Required

Is there a spill?

Contact Licensed
Waste Disposal Service

Incineration with
Combustible Solvent

Document Disposal

End: Disposal Complete

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of 1-(Aminomethyl)cyclopentanol
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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